Cas no 89995-30-2 (2(1H)-Quinoxalinone, 3-(nonafluorobutyl)-)

• Product Name: 2(1H)-Quinoxalinone, 3-(nonafluorobutyl)-
• CAS No: 89995-30-2
• MF: C₁₂H₅F₉N₂O
• MW: 364.16653418541
• CID: 583797
• PubChem ID: 13173290
• Update Time: 2025-04-19

2(1H)-Quinoxalinone, 3-(nonafluorobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone, 3-(nonafluorobutyl)-
• 3-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-1H-quinoxalin-2-one
• 3-(Nonafluorobutyl)quinoxalin-2(1H)-one
• DTXSID00524736
• 89995-30-2

• Inchi： 1S/C12H5F9N2O/c13-9(14,10(15,16)11(17,18)12(19,20)21)7-8(24)23-6-4-2-1-3-5(6)22-7/h1-4H,(H,23,24)
• InChI Key： VQBBBEAXIATMNP-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(C1C(NC2C=CC=CC=2N=1)=O)(F)F)F

Computed Properties

• Exact Mass: 364.02581625g/mol
• Monoisotopic Mass: 364.02581625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.5Ų